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Cat. No.: B081044

An In-depth Technical Guide to the Physical Properties of 4-Fluoro-2-iodotoluene

Authored by a Senior Application Scientist

This guide provides a detailed overview of the key physical properties of 4-Fluoro-2-
iodotoluene, a critical intermediate in various fields of chemical synthesis. Designed for
researchers, scientists, and professionals in drug development and material science, this
document synthesizes technical data with practical insights to facilitate its effective application
in research and development.

Introduction: The Strategic Importance of 4-Fluoro-
2-iodotoluene

4-Fluoro-2-iodotoluene (CAS No. 13194-67-7) is a halogenated aromatic compound that has
garnered significant attention as a versatile building block in organic synthesis.[1] Its molecular
structure, featuring a toluene backbone substituted with both fluorine and iodine atoms, offers a
unigue combination of reactivity and stability. The presence of the iodine atom facilitates a
range of cross-coupling reactions, such as Suzuki and Sonogashira couplings, which are
fundamental in the construction of complex molecular architectures.[1] Simultaneously, the
fluorine atom can modulate the electronic properties of the molecule, enhancing metabolic
stability and binding affinity in pharmaceutical candidates.[1]
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This strategic combination of functionalities makes 4-Fluoro-2-iodotoluene an invaluable
intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] A
thorough understanding of its physical properties is paramount for its safe handling, optimal
reaction design, and successful scale-up.

Molecular Structure and Identification

The unique arrangement of substituents on the aromatic ring dictates the reactivity and
physical characteristics of 4-Fluoro-2-iodotoluene.

Caption: 2D structure of 4-Fluoro-2-iodotoluene.

Key Physical Properties

The following table summarizes the essential physical properties of 4-Fluoro-2-iodotoluene,
compiled from various authoritative sources.

Property Value Source(s)
Molecular Formula C7HsFI [1]
Molecular Weight 236.03 g/mol [1]
Colorless to orange to green
Appearance o [1]
clear liquid

90 °C at 15 mmHQg92-94 °C at
N ) 15 mmHg105-110 °C at 15
Boiling Point [1112][3]
mmHg206-208 °C (at

atmospheric pressure)

Density 1.752 g/mL at 25 °C1.81 g/mL [1]
Refractive Index n20/D 1.5800

Flash Point 86.7 °C (188.1 °F) - closed cup
Purity >97% (GC) [1]

Discussion on Physical Property Data
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Boiling Point Considerations

A notable variation exists in the reported boiling points of 4-Fluoro-2-iodotoluene. The values
of 90 °C, 92-94 °C, and 105-110 °C are all reported at a reduced pressure of 15 mmHg.[1][2]
This variation can likely be attributed to differences in the purity of the samples and the specific
experimental conditions under which the measurements were taken. In contrast, a significantly
higher boiling point of 206-208 °C is also reported, which is understood to be the boiling point
at atmospheric pressure.[3] This highlights the critical importance for researchers to consider
the pressure at which a boiling point is determined, as it profoundly affects the temperature of
vaporization. For purification via distillation, operating under reduced pressure is clearly
advantageous to prevent potential thermal decomposition at higher temperatures.

Density

The reported density values of 1.752 g/mL at 25 °C and 1.81 g/mL are in relatively close
agreement.[1] This slight discrepancy may arise from variations in measurement temperature
or sample purity. For practical laboratory purposes, either value provides a reasonable estimate
for calculations involving mass and volume.

Experimental Protocols: A Note on Determination

The physical properties listed above are typically determined through standardized
experimental procedures.

» Boiling Point Determination: The boiling point at reduced pressure is commonly measured
using a vacuum distillation apparatus. The temperature at which the liquid boils and its vapor
is in equilibrium with the liquid at a given pressure is recorded. For atmospheric boiling point,
a standard distillation setup is used.

» Density Measurement: Density is typically determined using a pycnometer or a digital density
meter. The mass of a known volume of the substance is measured at a specific temperature,
often 25 °C, to calculate the density.

o Refractive Index Measurement: A refractometer is used to measure the refractive index,
which is a dimensionless number that describes how fast light travels through the material.
This is a common and rapid method for assessing the purity of liquid samples.
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Safety and Handling

4-Fluoro-2-iodotoluene is classified as an acute toxicant if swallowed and causes skin and
serious eye irritation.[4] It is a combustible liquid.[4] Appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated fume hood. For detailed safety
information, consulting the Safety Data Sheet (SDS) is mandatory before use.[4][5][6]

Conclusion

4-Fluoro-2-iodotoluene is a chemical intermediate of significant value in the pharmaceutical
and material science sectors. A comprehensive understanding of its physical properties,
including its boiling point under various pressures and its density, is essential for its safe and
effective use. The data presented in this guide, drawn from reliable sources, provides a solid
foundation for researchers and developers working with this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 4-Fluoro-2-iodotoluene, 98%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.ie]

4. synquestlabs.com [synquestlabs.com]

5. assets.thermofisher.cn [assets.thermofisher.cn]

6. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Physical properties of 4-Fluoro-2-iodotoluene (boiling
point, density)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081044#physical-properties-of-4-fluoro-2-
iodotoluene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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